Cas no 59935-31-8 (L-Leucine-)
L-Leucine is an essential branched-chain amino acid (BCAA) with the molecular formula C₆H₁₃NO₂. It plays a critical role in protein synthesis, muscle repair, and metabolic regulation. As a key component of many biological processes, L-Leucine is widely utilized in pharmaceuticals, nutraceuticals, and sports nutrition due to its ability to stimulate mTOR signaling, promoting muscle growth and recovery. Its high purity and bioavailability make it suitable for medical and dietary applications. L-Leucine is also employed in cell culture media and as a precursor in the synthesis of various bioactive compounds. Its stability and compatibility with other ingredients enhance its utility in formulations requiring precise amino acid supplementation.
L-Leucine- structure
Product Name:L-Leucine-
CAS No:59935-31-8
MF:C6H13NO2
MW:132.16633105278
MDL:MFCD00075212
CID:365990
PubChem ID:24860882
Update Time:2025-05-27
L-Leucine- Chemical and Physical Properties
Names and Identifiers
-
- L-Leucine-15N
- [15N]-L-leucine
- < (15)N> -L-leucine
- < 15N> leucine
- < 15N> -L-leucine
- L-[15N]-leucine
- L-< 15N> leucine
- LevaMisol hydrochloride
- L-Leucine-
- 59935-31-8
- DTXSID60438103
- L-Leucine-15N, 98 atom % 15N
- CS-0368377
- L-Leucine-15N, 98 atom % 15N, S & P tested
- H-[15N]LEU-OH
- HY-N0486S3
- MS-22783
- (2S)-2-(15N)Azanyl-4-methylpentanoic acid
- MFCD00075212
- L-Leucine (15N, 98%)
- Abundance: 98atom%; Chemical purity: 98%
- ROHFNLRQFUQHCH-GEERXGHESA-N
-
- MDL： MFCD00075212
- Inchi： 1S/C6H13NO2/c1-4(2)3-5(7)6(8)9/h4-5H,3,7H2,1-2H3,(H,8,9)/t5-/m0/s1/i7+1
- InChI Key： ROHFNLRQFUQHCH-GEERXGHESA-N
- SMILES： OC([C@H](CC(C)C)[15NH2])=O
Computed Properties
- Exact Mass: 132.091663551g/mol
- Monoisotopic Mass: 132.091663551g/mol
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- Color/Form: Not available
- Melting Point: >300 °C(lit.)
- Boiling Point: No data available
- Flash Point: No data available
- PSA: 63.32000
- LogP: 1.14470
- Solubility: Not available
L-Leucine- Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - WGK Germany：1
- Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition：Store at 4°C,-4At ℃Store…Better
L-Leucine- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | L117742-1g |
L-Leucine-15N |
59935-31-8 | ：99atom%；：≥98.5% | 1g |
￥5,990.00 | 2021-05-25 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | L117742-500mg |
L-Leucine-15N |
59935-31-8 | ：99atom%；：≥98.5% | 500mg |
￥3,590.00 | 2021-05-25 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 340960-500MG |
L-Leucine- |
59935-31-8 | 500mg |
¥3827.82 | 2023-12-08 | ||
| TRC | L330118-10mg |
L-Leucine-15N |
59935-31-8 | 10mg |
$ 58.00 | 2023-09-07 | ||
| TRC | L330118-50mg |
L-Leucine-15N |
59935-31-8 | 50mg |
$ 75.00 | 2023-09-07 | ||
| TRC | L330118-100mg |
L-Leucine-15N |
59935-31-8 | 100mg |
$ 109.00 | 2023-09-07 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | L812594-500mg |
L-Leucine-15N |
59935-31-8 | ：99atom%；：≥98.5% | 500mg |
￥3,702.00 | 2022-01-12 | |
| abcr | AB462711-500 mg |
L-Leucine-15N; . |
59935-31-8 | 500MG |
€329.00 | 2023-07-18 | ||
| abcr | AB462711-1 g |
L-Leucine-15N; . |
59935-31-8 | 1g |
€457.00 | 2023-07-18 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | L69790-1g |
L-Leucine-15N |
59935-31-8 | 98.5%（98％atom） | 1g |
¥8058.0 | 2024-07-18 |
L-Leucine- Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:59935-31-8)L-Leucine-
Order Number:A1204303
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:52
Price ($):261.0
Email:sales@amadischem.com
L-Leucine- Related Literature
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
59935-31-8 (L-Leucine-) Related Products
- 328-39-2((±)-Leucine)
- 106972-44-5(L-Leucine-d)
- 328-38-1((2R)-2-amino-4-methylpentanoic acid)
- 138751-02-7((2R)-2-amino-5-methyl-hexanoic acid)
- 31872-98-7(5-Methyl-L-norleucine)
- 25322-63-8(Poly-L-leucine)
- 61-90-5(L-Leucine)
- 22771-58-0(L-Leucine-4,5-t2)
- 34200-94-7(Lysine, 4-methyl-)
- 497880-15-6(Dodecanoic acid, 2-amino-11-methyl-)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:59935-31-8)L-Leucine-
Purity:99%
Quantity:1g
Price ($):261.0